5-22-02-00264 (Beilstein Handbook Reference)
Overview
Description
The compound “5-22-02-00264” is referenced in the Beilstein Handbook, a comprehensive database of organic chemistry. This compound is part of a vast collection of chemical substances documented for their structural, physical, and chemical properties .
Preparation Methods
The synthesis of “5-22-02-00264” involves specific routes and reaction conditions. Common methods include:
Reaction of Organometallic Compounds with Halophosphines: This method involves the reaction of organometallic compounds with halophosphines under controlled conditions.
Reduction of Phosphorus Compounds: This method includes the reduction of various phosphorus compounds to obtain the desired product.
Hydrophosphination: This involves the addition of phosphorus to unsaturated organic compounds.
Chemical Reactions Analysis
“5-22-02-00264” undergoes several types of chemical reactions:
Oxidation: The compound can be oxidized to form phosphine oxides.
Reduction: Reduction reactions can convert the compound back to its original state from its oxidized form.
Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.
Common reagents used in these reactions include halophosphines, organometallic compounds, and reducing agents. The major products formed from these reactions are phosphine oxides and substituted phosphines .
Scientific Research Applications
“5-22-02-00264” has several scientific research applications:
Chemistry: It is used as a ligand in metal complex catalysis.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the synthesis of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of “5-22-02-00264” involves its interaction with specific molecular targets and pathways. The compound acts as a ligand, forming complexes with metal ions, which then participate in various catalytic processes . These interactions can influence the reactivity and stability of the compound, leading to its diverse applications .
Comparison with Similar Compounds
“5-22-02-00264” can be compared with other similar compounds such as:
5-22-02-00067: Another compound referenced in the Beilstein Handbook with similar structural properties.
5-24-05-00292: A compound with similar chemical properties and applications.
The uniqueness of “5-22-02-00264” lies in its specific reactivity and stability, making it suitable for a wide range of applications in chemistry, biology, medicine, and industry .
Properties
Molecular Formula |
C4H4N3O2- |
|---|---|
Molecular Weight |
126.09 g/mol |
IUPAC Name |
3H-furan-2-one;azide |
InChI |
InChI=1S/C4H4O2.N3/c5-4-2-1-3-6-4;1-3-2/h1,3H,2H2;/q;-1 |
InChI Key |
ARWCXSJUCCXXOB-UHFFFAOYSA-N |
Canonical SMILES |
C1C=COC1=O.[N-]=[N+]=[N-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(S)-1'-(tert-Butoxycarbonyl)-1-((R)-1,1-dimethylethylsulfinamido)-1,3-dihydrospiro[indene-2,4'-piperidine]-6-carboxylic acid](/img/structure/B12297232.png)
![3-[[5-fluoro-2-[3-methyl-4-(4-methylpiperazin-1-yl)anilino]pyrimidin-4-yl]amino]bicyclo[2.2.1]hept-5-ene-2-carboxamide](/img/structure/B12297249.png)
![[1-[3,4-Dihydroxy-2-(hydroxymethyl)thiolan-1-ium-1-yl]-2,4,5,6,7-pentahydroxyheptan-3-yl] sulfate](/img/structure/B12297256.png)
![(7R)-6,7,7abeta,8-Tetrahydro-7-methyl-5H-benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-12-ol 7-oxide](/img/structure/B12297284.png)
![1,3,3-Trimethyl-2-[2-(2-methyl-3h-indol-3-yl)ethenyl]-3h-indolium hydrogen sulfate](/img/structure/B12297310.png)
![[6-[[3,4-Dihydroxy-6-(hydroxymethyl)-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] 10-hydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate](/img/structure/B12297313.png)
